Cas no 478343-17-8 ((2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide)

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide structure
478343-17-8 structure
Product Name:(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
CAS No:478343-17-8
MF:C30H22N4O3
MW:486.520686626434
CID:5232197
Update Time:2025-07-17

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
    • Inchi: 1S/C30H22N4O3/c1-36-26-13-7-8-20-18-23(30(37-27(20)26)32-21-9-3-2-4-10-21)29(35)31-22-16-14-19(15-17-22)28-33-24-11-5-6-12-25(24)34-28/h2-18H,1H3,(H,31,35)(H,33,34)
    • InChI Key: VWGHPDNTVABPGZ-UHFFFAOYSA-N
    • SMILES: C1(=NC2=CC=CC=C2)OC2=C(OC)C=CC=C2C=C1C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)=O

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-9493-1MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
BS-9493-5MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
BS-9493-10MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
BS-9493-20MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
20mg
£76.00 2023-04-18
Key Organics Ltd
BS-9493-50MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
BS-9493-100MG
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 >90%
100mg
£146.00 2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00916880-1g
(2Z)-N-[4-(1H-1,3-Benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 95%
1g
¥1596.0 2024-04-18
Ambeed
A949766-1g
(2Z)-N-[4-(1H-1,3-Benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide
478343-17-8 95%
1g
$232.0 2024-08-02

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide Related Literature

Additional information on (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide

Introduction to (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide (CAS No. 478343-17-8)

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide, with the CAS number 478343-17-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the chromene class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzodiazole and phenylimino substituents, contribute to its unique chemical properties and biological interactions.

The chromene core of this compound is a key pharmacophore that has been extensively studied for its role in various pharmacological mechanisms. Chromenes are known for their ability to interact with multiple biological targets, making them valuable candidates for drug development. The presence of a methoxy group at the 8-position and a phenylimino group at the 2-position further enhances the compound's potential by influencing its electronic distribution and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The benzodiazole moiety in (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide is particularly noteworthy, as benzodiazol derivatives have shown promise in treating conditions related to anxiety, epilepsy, and sleep disorders. The combination of this moiety with the chromene scaffold suggests that this compound may exhibit anxiolytic and neuroprotective properties.

One of the most exciting aspects of this compound is its potential in addressing chronic inflammatory conditions. Inflammatory processes are central to many diseases, including autoimmune disorders and cardiovascular diseases. The phenylimino group in the structure may play a crucial role in modulating inflammatory pathways by interacting with specific enzymes and receptors involved in inflammation. This interaction could lead to the development of new therapeutic strategies for managing inflammation-related diseases.

Recent studies have also highlighted the importance of chromene derivatives in cancer research. Chromenes have been shown to possess anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. The specific arrangement of functional groups in (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide may contribute to its ability to target cancer cells effectively. This makes it a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations, are employed to construct the complex molecular framework. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of methodological innovation in pharmaceutical chemistry.

From a computational chemistry perspective, understanding the molecular interactions of (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide is crucial for predicting its biological activity. Molecular docking studies have been instrumental in identifying potential binding sites on target proteins and enzymes. These studies provide valuable insights into how the compound interacts with biological systems at a molecular level, guiding further optimization efforts.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Parameters such as solubility, stability, bioavailability, and metabolic pathways are critical factors that determine its efficacy and safety. By optimizing these properties through structural modifications, researchers aim to enhance the compound's therapeutic potential while minimizing any adverse effects.

In conclusion, (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-8-methoxy-2-(phenylimino)-2H-chromene-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for treating various diseases, including neurological disorders, inflammatory conditions, and cancer. Further research is warranted to fully elucidate its therapeutic potential and develop effective drug formulations based on this innovative compound.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.